4-[2-[[3-[4-(Difluoromethoxy)phenyl]-[1,2,4]triazolo[4,3-a]pyrazin-5-yl]oxy]-1-(3,4-difluorophenyl)ethyl]morpholine

• Molecular Formula: C24H21F4N5O3
• Molecular Weight: 503.4 g/mol
• IUPAC Name: 4-[2-[[3-[4-(difluoromethoxy)phenyl]-[1,2,4]triazolo[4,3-a]pyrazin-5-yl]oxy]-1-(3,4-difluorophenyl)ethyl]morpholine
• InChI: InChI=1S/C24H21F4N5O3/c25-18-6-3-16(11-19(18)26)20(32-7-9-34-10-8-32)14-35-22-13-29-12-21-30-31-23(33(21)22)15-1-4-17(5-2-15)36-24(27)28/h1-6,11-13,20,24H,7-10,14H2
• InChI Key: MTYMSRWFPISKOF-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(COC2=CN=CC3=NN=C(N23)C4=CC=C(C=C4)OC(F)F)C5=CC(=C(C=C5)F)F

Description

MMV671647 is a compound investigated in the context of malaria research. It is part of the Open Source Malaria (OSM) project, which aims to discover new medicines for malaria using open-source principles. The OSM project focuses on synthesizing analogs of compounds identified by pharmaceutical companies, with the goal of improving their potency and making them more “druggable” for further development .

Chemical Reactions Analysis

While specific reactions for MMV671647 are not disclosed, we can discuss the general types of reactions that similar compounds undergo. These may include oxidation, reduction, substitution, and cyclization reactions. Common reagents and conditions used in these reactions vary depending on the specific functional groups present in the molecule.

Scientific Research Applications

MMV671647’s applications extend beyond malaria research. Here are some areas where it may be relevant:

Medicinal Chemistry: Investigating its structure-activity relationship (SAR) to optimize its pharmacological properties.

Biology: Studying its effects on Plasmodium parasites and host cells.

Medicine: Exploring its potential as an antimalarial drug candidate.

Industry: Considering its use in drug development pipelines.

Mechanism of Action

The exact mechanism of action for MMV671647 remains undisclosed. it likely targets specific molecular pathways within the malaria parasite. Further research is needed to elucidate its precise mode of action.

Comparison with Similar Compounds

While I don’t have a direct list of similar compounds, MMV671647 can be compared to other antimalarial agents. Its uniqueness lies in its structure and potential efficacy. Researchers often evaluate such compounds against existing drugs to identify novel candidates.

Remember that MMV671647 is part of ongoing research, and its full potential is yet to be realized. For the latest updates, consider referring to the Open Source Malaria project or related scientific literature.